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Compound of Interest

Compound Name: AT9283 hydrochloride

Cat. No.: B605658

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and maintain experimental
integrity. This document provides essential, immediate safety and logistical information for the
multi-targeted kinase inhibitor, AT9283 hydrochloride. The following procedural guidance is
designed to be a preferred source for laboratory safety and chemical handling, offering value
beyond the product itself.

Chemical and Physical Properties

Property Value Source
Molecular Formula C19H23N702 - xHCI N/A
Appearance White solid [1]
Solubility Soluble in DMSO and Ethanol N/A
Storage Temperature -20°C [2]

Personal Protective Equipment (PPE)

When handling AT9283 hydrochloride, it is crucial to use appropriate personal protective
equipment to prevent exposure. The toxicological properties of this compound have not been
fully tested, and it may be harmful if inhaled, ingested, or absorbed through the skin.[1]
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Recommended PPE:
o Eye and Face Protection: Wear appropriate safety glasses.
o Skin Protection:

o Gloves: Use chemical-resistant gloves.

o Lab Coat: A standard lab coat should be worn.

» Respiratory Protection: Handle the compound in a fume hood to prevent inhalation.[1]
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Caption: Recommended PPE workflow for handling AT9283 hydrochloride.

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the safe handling of AT9283 hydrochloride from receipt to preparation
of a stock solution.

» Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container at -20°C in a designated area for
hazardous chemicals.[2]

o Preparation of Stock Solutions:

o All handling of the solid compound and preparation of solutions must be conducted in a
certified chemical fume hood.[1]

o Before handling, ensure all required PPE is correctly worn.

o To prepare a stock solution, dissolve AT9283 hydrochloride in a suitable solvent such as
DMSO or ethanol.

o Avoid creating dust when handling the solid material.

o Experimental Use:
o When using the compound in experiments, maintain the use of all recommended PPE.
o Avoid direct contact with the skin, eyes, and clothing.[1]

o In case of accidental contact, follow the first aid measures outlined below.

First Aid Measures

» Eye Contact: Immediately rinse with copious amounts of water for at least 15 minutes.

o Skin Contact: Wash the affected area with plenty of water and soap. Remove contaminated
clothing.[1]

 Inhalation: Move to fresh air. If breathing becomes difficult, seek medical attention.
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 Ingestion: Rinse mouth with water and contact a physician immediately.[1]

Disposal Plan: Waste Management and
Decontamination

Proper disposal of AT9283 hydrochloride and any contaminated materials is essential to
prevent environmental contamination and ensure safety.

o Waste Segregation:

o Solid Waste: Collect unused or expired solid AT9283 hydrochloride in a dedicated,
sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing AT9283 hydrochloride should be collected in a
designated hazardous liquid waste container.

o Contaminated Materials: All disposable items that have come into contact with the
compound (e.g., pipette tips, gloves, vials) must be disposed of in a designated solid
hazardous waste container.

e Spill Management:

o Solid Spills: In the event of a spill of the solid compound, carefully sweep or vacuum the
material to avoid raising dust. Place the collected material into a sealed container for
hazardous waste disposal.[1]

o Liquid Spills: For spills of solutions containing AT9283 hydrochloride, absorb the liquid
with an inert material (e.g., vermiculite, sand).

e Decontamination:

o Following a spill or at the end of an experimental procedure, decontaminate all surfaces
and equipment that may have come into contact with the compound. Use a suitable
solvent, such as alcohol, for decontamination.[1]

 Final Disposal:
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o All hazardous waste must be disposed of through your institution's Environmental Health
and Safety (EHS) department in accordance with local, state, and federal regulations.
Never dispose of chemical waste down the drain or in the regular trash.[3]

Signaling Pathway Inhibition

AT9283 is a multi-targeted kinase inhibitor with potent activity against several key signaling
proteins involved in cell cycle regulation and proliferation.[4][5][6] Its primary targets include
Aurora kinases A and B, as well as Janus kinases (JAK) 2 and 3.[7][8] By inhibiting these
kinases, AT9283 can disrupt mitotic progression and downstream signaling pathways, leading
to apoptosis in cancer cells.

AT9283 Hydrochloride Mechanism of Action
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Caption: Signaling pathways inhibited by AT9283 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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